Cas no 2034249-02-8 (3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}propanamide)

• Product Name: 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}propanamide
• CAS No: 2034249-02-8
• MF: C₂₀H₁₆ClF₃N₂O₂
• MW: 408.8015
• CID: 5348318
• Update Time: 2025-06-14

3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-[[2-(furan-2-yl)pyridin-3-yl]methyl]propanamide
• 3-(4-chloro-3-(trifluoromethyl)phenyl)-N-((2-(furan-2-yl)pyridin-3-yl)methyl)propanamide
• 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}propanamide

• Inchi： 1S/C20H16ClF3N2O2/c21-16-7-5-13(11-15(16)20(22,23)24)6-8-18(27)26-12-14-3-1-9-25-19(14)17-4-2-10-28-17/h1-5,7,9-11H,6,8,12H2,(H,26,27)
• InChI Key： HHYGUWGDYMMLCB-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C([H])C=1C(F)(F)F)C([H])([H])C([H])([H])C(N([H])C([H])([H])C1C([H])=C([H])C([H])=NC=1C1=C([H])C([H])=C([H])O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 520
• XLogP3: 4.1
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}propanamide

Comprehensive Analysis of 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2034249-02-8)

The compound 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2034249-02-8) is a sophisticated small molecule with a unique structural framework, combining a trifluoromethylphenyl moiety with a furan-pyridine hybrid scaffold. This molecular architecture has garnered significant attention in medicinal chemistry and drug discovery due to its potential applications in modulating biological targets. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for fluorinated compounds like 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}propanamide has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group is a key feature, as it often improves binding affinity to target proteins. Meanwhile, the furan-pyridine segment introduces heterocyclic diversity, a hotspot in modern pharmaceutical research. These attributes align with current trends in precision medicine and targeted therapy, making this compound a subject of intense study.

From a synthetic perspective, CAS No. 2034249-02-8 exemplifies the convergence of multicomponent reactions and catalyzed coupling strategies. Its preparation likely involves palladium-catalyzed cross-coupling to assemble the pyridine-furan backbone, followed by amide bond formation. Such methodologies are pivotal in high-throughput screening libraries, where structural complexity is prized. The compound’s logP and hydrogen-bonding capacity further suggest favorable drug-likeness properties, a recurring theme in AI-driven drug design queries.

Beyond its chemical allure, 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}propanamide resonates with broader scientific inquiries. For instance, its potential role in kinase inhibition or GPCR modulation mirrors popular searches on next-generation therapeutics. Additionally, its patent landscape and clinical relevance are frequently explored topics, reflecting the compound’s commercial viability. As computational chemistry tools advance, virtual screening of such molecules is becoming a cornerstone of de novo drug development.

Environmental and green chemistry considerations also apply to this compound. The chloro-trifluoromethyl motif, while pharmacologically advantageous, necessitates evaluation under sustainable synthesis protocols. Researchers are increasingly probing biodegradation pathways and eco-friendly alternatives for similar structures—a trend amplified by regulatory shifts toward green pharmaceuticals.

In summary, 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-{[2-(furan-2-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2034249-02-8) embodies the intersection of innovative chemistry and therapeutic potential. Its design principles and applications echo contemporary priorities in biomedical research, ensuring its relevance in both academic and industrial spheres. As the scientific community continues to unravel its properties, this compound may well emerge as a linchpin in future drug discovery campaigns.